Cas no 644961-61-5 (ENMD 547)

• Product Name: ENMD 547
• CAS No: 644961-61-5
• MF: C₁₅H₃₀BrN₃O₂
• MW: 364.321603298187
• CID: 961309
• PubChem ID: 9950924
• Update Time: 2025-04-19

ENMD 547 Chemical and Physical Properties

Names and Identifiers

• ENMD 547
• 6-amino-1-[4-(3-methylbutanoyl)piperazin-1-yl]hexan-1-one,hydrobromide
• ENMD-547 (hydrobromide)
• AKOS015833837
• 644961-61-5
• ENMD-1068 HBr
• 6-amino-1-[4-(3-methylbutanoyl)piperazin-1-yl]hexan-1-one;hydrobromide
• ENMD-1068 (hydrobromide)
• CS-0081477
• n1-3-methylbutyryl-n4-6-aminohexanoyl-piperazine
• DTXSID60433259
• HY-122049
• N1-3-Methylbutyryl-N4-6-aminohexanoyl-piperazine Hydrobromide
• EX-A9360
• DA-63205
• ENMD-547

• Inchi： 1S/C15H29N3O2.BrH/c1-13(2)12-15(20)18-10-8-17(9-11-18)14(19)6-4-3-5-7-16;/h13H,3-12,16H2,1-2H3;1H
• InChI Key： CXPUAJQIKBLGIR-UHFFFAOYSA-N
• SMILES： Br.O=C(CCCCCN)N1CCN(C(CC(C)C)=O)CC1

Computed Properties

• Exact Mass: 363.15200
• Monoisotopic Mass: 363.15214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 310
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.6Ų

Experimental Properties

• PSA: 66.64000
• LogP: 2.75660

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines